Cas no 2228214-90-0 (1-(4-ethynylphenyl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(4-ethynylphenyl)-2,2-difluoroethan-1-ol
• CAS No: 2228214-90-0
• MF: C₁₀H₈F₂O
• MW: 182.166729927063
• CID: 5928358
• PubChem ID: 165883195
• Update Time: 2025-05-19

1-(4-ethynylphenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethynylphenyl)-2,2-difluoroethan-1-ol
• EN300-1952266
• 2228214-90-0

• Inchi： 1S/C10H8F2O/c1-2-7-3-5-8(6-4-7)9(13)10(11)12/h1,3-6,9-10,13H
• InChI Key： RFQAFCORIVIYIT-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C#C)=CC=1)O)F

Computed Properties

• Exact Mass: 182.05432120g/mol
• Monoisotopic Mass: 182.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-ethynylphenyl)-2,2-difluoroethan-1-ol

1-(4-Ethynylphenyl)-2,2-Difluoroethan-1-ol: A Comprehensive Overview

1-(4-Ethynylphenyl)-2,2-difluoroethan-1-ol, also known by its CAS number 2228214-90-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials, pharmaceuticals, and electronic devices. Recent studies have highlighted its role in the development of novel polymers and as a precursor for functional materials.

The molecular structure of 1-(4-Ethynylphenyl)-2,2-difluoroethan-1-ol consists of a phenyl ring substituted with an ethynyl group at the para position and a hydroxymethyl group bearing two fluorine atoms. This combination of functional groups imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications. The presence of the ethynyl group also introduces reactivity that can be exploited in click chemistry and other coupling reactions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize its production, including nucleophilic substitution reactions and catalytic cross-couplings. These studies have not only improved the yield but also provided insights into the compound's stability and reactivity under different conditions.

In terms of applications, 1-(4-Ethynylphenyl)-2,2-difluoroethan-1-ol has shown promise in the development of high-performance polymers. Its ability to undergo polymerization under mild conditions makes it a valuable building block for creating materials with tailored properties. Additionally, its fluorinated structure enhances thermal stability and chemical resistance, which are desirable traits in many industrial applications.

The compound's role in pharmaceutical research is another area of active investigation. Researchers have explored its potential as a drug delivery agent due to its ability to form stable complexes with bioactive molecules. Its unique structure allows for controlled release mechanisms, making it a candidate for targeted drug delivery systems.

In conclusion, 1-(4-Ethynylphenyl)-2,2-difluoroethan-1-ol (CAS No. 2228214-90-0) is a multifaceted compound with vast potential across multiple disciplines. Ongoing research continues to uncover new applications and improve its synthesis methods, ensuring its relevance in the ever-evolving landscape of materials science and chemistry.